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Compound of Interest

Compound Name: S-(4-Hydroxybenzyl)glutathione

Cat. No.: B3027505

Discovery and Origin

S-(4-Hydroxybenzyl)glutathione was identified as a key bioactive compound from the
rhizomes of the plant Gastrodia elata Blume, a member of the Orchidaceae family. This plant
has a long history of use in traditional Chinese medicine for treating various neurological
disorders. A significant study by Qing-Lan Guo and colleagues, published in the Journal of
Asian Natural Products Research in 2015, detailed the isolation and structural characterization
of S-(4-Hydroxybenzyl)glutathione along with seven new related derivatives from an aqueous
extract of G. elata rhizomes.[1] While this paper provides extensive characterization, it refers to
S-(4-Hydroxybenzyl)glutathione as a known compound, suggesting earlier identification. The
primary bioactivity that led to its isolation is its ability to inhibit the binding of kainic acid to
glutamate receptors in the brain.[2][3]

The proposed biosynthetic pathway for S-(4-Hydroxybenzyl)glutathione in Gastrodia elata
involves the conjugation of glutathione (GSH) with a 4-hydroxybenzyl-containing substrate.
This reaction is likely catalyzed by a glutathione S-transferase (GST), a superfamily of
enzymes known to conjugate GSH to a wide variety of electrophilic compounds for
detoxification and secondary metabolism.[4][5][6]
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Proposed Biosynthesis in Gastrodia elata
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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